Cas no 1805526-24-2 (2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol
• CAS No: 1805526-24-2
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4883529
• Update Time: 2025-06-09

2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol

• Inchi： 1S/C8H8F3NO/c1-4-5(3-13)6(9)2-12-7(4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： KWMDKGVHDWTYKQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(C)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol

Comprehensive Overview of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol (CAS No. 1805526-24-2)

2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol (CAS No. 1805526-24-2) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely utilized in drug discovery and material science. The presence of difluoromethyl and fluoro substituents enhances its metabolic stability and bioavailability, making it a promising candidate for various applications.

In recent years, the demand for fluorinated pyridines has surged, driven by their role in the development of next-generation therapeutics and crop protection agents. Researchers are particularly interested in CAS 1805526-24-2 due to its potential as a building block for small-molecule inhibitors and biologically active compounds. Its molecular structure, featuring a pyridine core with strategic fluorination, offers excellent opportunities for structure-activity relationship (SAR) studies.

The synthesis of 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol involves multi-step organic reactions, including halogenation, nucleophilic substitution, and reduction. These processes are optimized to achieve high yields and purity, which are critical for its application in high-throughput screening and medicinal chemistry. The compound's logP and solubility profiles are also carefully studied to ensure compatibility with drug formulation.

One of the trending topics in the scientific community is the exploration of fluorine-containing compounds for their ability to modulate protein-ligand interactions. CAS 1805526-24-2 is no exception, as its difluoromethyl group can influence binding affinity and selectivity in enzyme inhibition. This aligns with the growing interest in targeted therapies and precision medicine, where such compounds play a pivotal role.

From an industrial perspective, 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol is also being evaluated for its potential in agrochemical formulations. The fluoro and methyl groups contribute to its stability under environmental conditions, making it suitable for pest control and herbicide development. This application is particularly relevant given the increasing focus on sustainable agriculture and green chemistry.

In summary, 2-(Difluoromethyl)-5-fluoro-3-methylpyridine-4-methanol (CAS No. 1805526-24-2) represents a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and fluorine-based reactivity make it a valuable asset for researchers aiming to address current challenges in drug discovery and crop protection. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing innovative solutions for global health and agriculture.